Cas no 1807096-00-9 (Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate
• CAS No: 1807096-00-9
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4804539
• Update Time: 2025-05-26

Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate

• Inchi： 1S/C9H7F2IN2O4/c1-2-18-9(15)5-6(14(16)17)4(7(10)11)3-13-8(5)12/h3,7H,2H2,1H3
• InChI Key： VTZAZNWXFQROLA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate, with the CAS number 1807096-00-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a nitro group, along with an ethyl ester moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis process, ensuring high yields and purity. The incorporation of the difluoromethyl group, for instance, is typically achieved through nucleophilic substitution or electrophilic fluorination techniques, while the nitro group is introduced via oxidation or diazotization reactions. The iodo group, being highly reactive, is often introduced at specific positions to control the reactivity and selectivity of the molecule.

One of the most notable applications of this compound lies in its use as an intermediate in drug discovery programs. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore a wide range of biological activities. For instance, the nitro group can be reduced to an amine or hydroxylamine derivative, which can then be further functionalized to create bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in designing inhibitors for kinase enzymes, which are critical targets in oncology and inflammatory diseases.

In addition to its role in drug discovery, Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The pyridine ring serves as a conjugated system that facilitates electron delocalization, while the substituents modulate the electronic characteristics of the molecule. Recent research has demonstrated that this compound can be incorporated into thin-film transistor arrays, exhibiting excellent charge transport properties and stability under ambient conditions.

The structural versatility of this compound also extends to its use in catalytic processes. The iodo group acts as a leaving group in nucleophilic substitution reactions, enabling the formation of diverse products. For example, recent studies have utilized this compound as a precursor for constructing biaryl compounds via Suzuki-Miyaura coupling reactions. The reaction conditions can be fine-tuned to achieve high selectivity and efficiency, making it a valuable reagent in cross-coupling chemistry.

From an environmental perspective, understanding the degradation pathways of Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate is crucial for assessing its ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. The presence of fluorinated groups may influence the rate of degradation; however, preliminary studies suggest that it does not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodo-4-nitropyridine-3-carboxylate (CAS No: 1807096-00-9) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and catalytic chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.